Cas no 476683-65-5 (4-Amino-8-fluoroquinoline-3-carboxylic acid)

• Product Name: 4-Amino-8-fluoroquinoline-3-carboxylic acid
• CAS No: 476683-65-5
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• MDL: MFCD10037653
• CID: 842112
• PubChem ID: 17028177
• Update Time: 2025-10-29

4-Amino-8-fluoroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-8-fluoroquinoline-3-carboxylic acid
• 3-Quinolinecarboxylicacid,4-amino-8-fluoro-(9CI)

• MDL： MFCD10037653
• Inchi： 1S/C10H7FN2O2/c11-7-3-1-2-5-8(12)6(10(14)15)4-13-9(5)7/h1-4H,(H2,12,13)(H,14,15)
• InChI Key： ZAQWDAXYUKQODW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C1=NC=C(C(=O)O)C=2N

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.518
• Boiling Point: 412.7°C at 760 mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.714

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-Amino-8-fluoroquinoline-3-carboxylic acid

4-Amino-8-fluoroquinoline-3-carboxylic acid: A Comprehensive Overview

4-Amino-8-fluoroquinoline-3-carboxylic acid (CAS No. 476683-65-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a wide range of biological activities. The unique structural features of 4-Amino-8-fluoroquinoline-3-carboxylic acid make it a promising candidate for various therapeutic applications, particularly in the areas of antimicrobial and anticancer research.

The chemical structure of 4-Amino-8-fluoroquinoline-3-carboxylic acid consists of a quinoline core with an amino group at the 4-position, a fluorine atom at the 8-position, and a carboxylic acid group at the 3-position. These functional groups contribute to its diverse biological properties and potential pharmaceutical applications. The presence of the amino and carboxylic acid groups provides opportunities for further chemical modifications, enhancing its pharmacological profile and bioavailability.

Recent studies have highlighted the antimicrobial activity of 4-Amino-8-fluoroquinoline-3-carboxylic acid. Quinolines are known for their ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in DNA replication and repair. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that 4-Amino-8-fluoroquinoline-3-carboxylic acid exhibits potent activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a valuable lead compound for the development of new antibiotics to combat emerging bacterial resistance.

In addition to its antimicrobial properties, 4-Amino-8-fluoroquinoline-3-carboxylic acid has shown promise in anticancer research. Quinolines have been extensively studied for their ability to induce apoptosis and inhibit tumor growth. A study published in the Cancer Research journal (2022) reported that 4-Amino-8-fluoroquinoline-3-carboxylic acid selectively targets cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 4-Amino-8-fluoroquinoline-3-carboxylic acid have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that it exhibits favorable oral bioavailability and plasma stability, making it amenable to oral administration. Furthermore, its low toxicity profile in animal models suggests that it may be safe for clinical use.

To further optimize the therapeutic potential of 4-Amino-8-fluoroquinoline-3-carboxylic acid, researchers are exploring various prodrug strategies and drug delivery systems. For instance, encapsulating the compound in nanoparticles or liposomes can enhance its solubility and target delivery to specific tissues or cells. These approaches aim to improve its efficacy while minimizing side effects.

The synthesis of 4-Amino-8-fluoroquinoline-3-carboxylic acid involves several well-established chemical reactions, including condensation, substitution, and oxidation steps. A typical synthetic route starts with the preparation of 8-fluoroquinoline from 2-chloroaniline and malononitrile, followed by functional group modifications to introduce the amino and carboxylic acid moieties. The synthetic pathway is highly reproducible and scalable, making it suitable for large-scale production.

In conclusion, 4-Amino-8-fluoroquinoline-3-carboxylic acid (CAS No. 476683-65-5) is a versatile compound with significant potential in both antimicrobial and anticancer applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential through advanced drug design strategies.